Cas no 850568-58-0 ((4-Benzyloxycarbonyl-2-nitro)phenylboronic acid)

(4-Benzyloxycarbonyl-2-nitro)phenylboronic acid Properties

Names and Identifiers

• (4-Benzyloxycarbonyl-2-nitro)benzeneboronic acid
• 4-Benzyloxycarbonyl-2-nitrobenzeneboronic acid
• (2-nitro-4-phenylmethoxycarbonylphenyl)boronic acid
• (4-Benzyloxycarbonyl-2-nitro)phenylboronic acid
• 4-(Benzyloxycarbonyl)-2-nitrobenzeneboronic acid
• (4-BENZYLOXYCARBONYL-2-NITRO)BENZENEBORONIC ACID
• (4-((Benzyloxy)carbonyl)-2-nitrophenyl)boronicacid
• DTXSID10397473
• BS-24169
• {4-[(benzyloxy)carbonyl]-2-nitrophenyl}boronic acid
• (4-((Benzyloxy)carbonyl)-2-nitrophenyl)boronic acid
• CS-0175265
• AB11182
• MFCD02179461
• 4-(benzyloxycarbonyl)-2-nitrophenylboronic acid
• 850568-58-0
• AKOS015893891
• DB-017990
• +Expand

• MDL： MFCD02179461
• InChIKey： WCPSHLUESXPJCV-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12BNO6/c17-14(22-9-10-4-2-1-3-5-10)11-6-7-12(15(18)19)13(8-11)16(20)21/h1-8,18-19H,9H2
• SMILES： C1=CC=C(C=C1)COC(=O)C2=CC(=C(C=C2)B(O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.07600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 301.076
• Heavy Atom Count: 22
• Complexity: 393
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 113A^2

Experimental Properties

• LogP: 1.15480
• PSA: 112.58000
• Refractive Index: 1.618
• Boiling Point: 533.3°C at 760 mmHg
• Melting Point: 192-200
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 276.3°C
• Density: 1.4